Cas no 2227792-34-7 ((2S)-4-cycloheptylbutan-2-amine)

• Product Name: (2S)-4-cycloheptylbutan-2-amine
• CAS No: 2227792-34-7
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6326800
• PubChem ID: 165723216
• Update Time: 2025-05-17

(2S)-4-cycloheptylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-cycloheptylbutan-2-amine
• EN300-1998776
• 2227792-34-7

• Inchi： 1S/C11H23N/c1-10(12)8-9-11-6-4-2-3-5-7-11/h10-11H,2-9,12H2,1H3/t10-/m0/s1
• InChI Key： YOACBUOOMLSDQB-JTQLQIEISA-N
• SMILES： N[C@@H](C)CCC1CCCCCC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-cycloheptylbutan-2-amine

Introduction to (2S)-4-Cycloheptylbutan-2-amine (CAS No. 2227792-34-7)

(2S)-4-Cycloheptylbutan-2-amine (CAS No. 2227792-34-7) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cycloheptyl group and an amino functionality, which contribute to its potential biological activities and therapeutic applications.

The chiral center in (2S)-4-Cycloheptylbutan-2-amine plays a crucial role in its interactions with biological targets. Chirality is a fundamental concept in medicinal chemistry, as enantiomers of a compound can exhibit different pharmacological properties, including potency, selectivity, and metabolic stability. The (S)-configuration of this compound has been shown to be particularly important for its biological activity.

Recent studies have explored the potential of (2S)-4-Cycloheptylbutan-2-amine as a lead compound for the development of novel therapeutic agents. One area of interest is its interaction with G protein-coupled receptors (GPCRs), a large family of membrane receptors that are involved in various physiological processes and are common targets for drug discovery. Research has indicated that (2S)-4-Cycloheptylbutan-2-amine can modulate the activity of specific GPCRs, suggesting its potential as a ligand for these receptors.

In addition to its interactions with GPCRs, (2S)-4-Cycloheptylbutan-2-amine has been investigated for its effects on central nervous system (CNS) disorders. Preclinical studies have shown that this compound can cross the blood-brain barrier and exhibit neuroprotective properties. These findings have sparked interest in exploring its potential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic route to (2S)-4-Cycloheptylbutan-2-amine has been optimized to ensure high enantiomeric purity and yield. The synthesis typically involves the asymmetric hydrogenation of a prochiral substrate, followed by selective functional group manipulations to introduce the cycloheptyl and amino groups. The development of efficient synthetic methods is crucial for the large-scale production of this compound for further research and potential clinical applications.

The physicochemical properties of (2S)-4-Cycloheptylbutan-2-amine have also been extensively studied. Its solubility, stability, and partition coefficient are important parameters that influence its bioavailability and pharmacokinetic profile. Research has shown that the compound exhibits favorable solubility in both aqueous and organic solvents, which is beneficial for formulation development.

Toxicological studies have been conducted to assess the safety profile of (2S)-4-Cycloheptylbutan-2-amine. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of (2S)-4-Cycloheptylbutan-2-amine in various therapeutic indications. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic benefits in preclinical models of CNS disorders and other diseases. These findings have paved the way for more advanced clinical trials to validate its potential as a novel therapeutic agent.

In conclusion, (2S)-4-Cycloheptylbutan-2-amine (CAS No. 2227792-34-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable physicochemical properties, and promising biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of drug discovery.